Cas no 2229382-23-2 (4-hydrazinyl-1-methyl-1H-indole)

• Product Name: 4-hydrazinyl-1-methyl-1H-indole
• CAS No: 2229382-23-2
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 6032378
• PubChem ID: 165708914
• Update Time: 2025-11-01

4-hydrazinyl-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 4-hydrazinyl-1-methyl-
• 4-hydrazinyl-1-methyl-1H-indole
• EN300-1789793
• 2229382-23-2

• Inchi： 1S/C9H11N3/c1-12-6-5-7-8(11-10)3-2-4-9(7)12/h2-6,11H,10H2,1H3
• InChI Key： ICWGDLYKXQWHNL-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C(NN)=CC=C2)C=C1

Computed Properties

• Exact Mass: 161.095297364g/mol
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 43Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 383.9±15.0 °C(Predicted)
• pka: 5.55±0.30(Predicted)

Additional information on 4-hydrazinyl-1-methyl-1H-indole

4-Hydrazinyl-1-Methyl-1H-Indole: A Comprehensive Overview of CAS No. 2229382-23-2

4-Hydrazinyl-1-methyl-1H-indole (CAS No. 2229382-23-2) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, including as a building block in the synthesis of more complex molecules and as a precursor in the development of novel therapeutic agents.

The core structure of 4-hydrazinyl-1-methyl-1H-indole consists of an indole ring substituted with a hydrazine group at the 4-position and a methyl group at the 1-position. The indole scaffold is well-known for its biological activity and has been extensively studied for its role in numerous pharmacological processes. The introduction of the hydrazine and methyl groups imparts additional reactivity and functional versatility to the molecule, making it an attractive candidate for further exploration.

Recent studies have highlighted the potential of 4-hydrazinyl-1-methyl-1H-indole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties. The hydrazine moiety is known to interact with key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), thereby inhibiting the production of pro-inflammatory mediators.

In addition to its anti-inflammatory activity, 4-hydrazinyl-1-methyl-1H-indole has shown promise in cancer research. A study published in the Cancer Research Journal reported that certain derivatives of this compound possess selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action is believed to involve the disruption of cellular signaling pathways and the induction of apoptosis.

The synthetic accessibility of 4-hydrazinyl-1-methyl-1H-indole is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to prepare this compound, allowing for the facile introduction of various functional groups and modifications. This flexibility enables researchers to tailor the properties of the molecule for specific applications, such as improving solubility, enhancing bioavailability, or optimizing pharmacokinetic profiles.

Beyond its direct therapeutic applications, 4-hydrazinyl-1-methyl-1H-indole serves as a valuable intermediate in the synthesis of more complex molecules. For example, it can be used as a starting material for the preparation of indole-based natural products and their analogs, which have been shown to possess diverse biological activities. The ability to modify the hydrazine and methyl groups provides a platform for exploring structure-activity relationships (SAR) and optimizing the pharmacological properties of these derivatives.

The safety profile of 4-hydrazinyl-1-methyl-1H-indole is also an important consideration in its development as a pharmaceutical agent. Preclinical studies have indicated that this compound exhibits low toxicity and good tolerability at therapeutic concentrations. However, further investigations are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 4-hydrazinyl-1-methyl-1H-indole (CAS No. 2229382-23-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its potential therapeutic benefits and synthetic accessibility, make it an attractive target for further investigation and development. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, paving the way for innovative therapeutic strategies.